Cas no 2375555-66-9 (FKBP12 PROTAC RC32)

• Product Name: FKBP12 PROTAC RC32
• CAS No: 2375555-66-9
• MF: C₇₅H₁₀₇N₇O₂₀
• MW: 1426.68700242043
• CID: 4745703
• PubChem ID: 146026069
• Update Time: 2025-06-13

FKBP12 PROTAC RC32 Chemical and Physical Properties

Names and Identifiers

• FKBP12 PROTAC RC32
• (1R,9S,12S,15R,16Z,18R,19R,21R,23S,24Z,26Z,28Z,30S,32S,35R)-12-[(2R)-1-[(1S,3R,4R)-4-[2-[[1-[2-[2-[2
• RC32
• EX-A8639
• CS-0114364
• AKOS040740786
• HY-130835
• CHEMBL4591678
• G17513
• 2375555-66-9

• Inchi： 1S/C75H107N7O20/c1-45-17-12-11-13-18-46(2)61(94-8)41-54-24-22-51(7)75(93,102-54)69(87)73(91)81-29-15-14-21-58(81)74(92)101-62(42-59(83)47(3)38-50(6)67(86)68(96-10)66(85)49(5)37-45)48(4)39-52-23-26-60(63(40-52)95-9)100-36-35-99-44-53-43-80(79-78-53)30-32-98-34-33-97-31-28-76-56-20-16-19-55-65(56)72(90)82(71(55)89)57-25-27-64(84)77-70(57)88/h11-13,16-20,38,43,45,47-49,51-52,54,57-58,60-63,67-68,76,86,93H,14-15,21-37,39-42,44H2,1-10H3,(H,77,84,88)/b13-11-,17-12-,46-18-,50-38-/t45-,47-,48-,49-,51-,52+,54+,57?,58+,60-,61+,62+,63-,67-,68+,75-/m1/s1
• InChI Key： XCSUEITWRRFFMN-LPIXFUNRSA-N
• SMILES： O(CCOCC1=CN(CCOCCOCCNC2=CC=CC3C(N(C(C=32)=O)C2C(NC(CC2)=O)=O)=O)N=N1)[C@@H]1CC[C@@H](C[C@@H](C)[C@@H]2CC([C@@H](C=C(C)[C@H]([C@H](C([C@H](C)C[C@H](C)C=CC=CC=C(C)[C@H](C[C@@H]3CC[C@@H](C)[C@@](C(C(N4CCCC[C@H]4C(=O)O2)=O)=O)(O)O3)OC)=O)OC)O)C)=O)C[C@H]1OC |c:64,66,t:53,68|

Computed Properties

• Exact Mass: 1425.75708883g/mol
• Monoisotopic Mass: 1425.75708883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 102
• Rotatable Bond Count: 23
• Complexity: 2980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 338

Additional information on FKBP12 PROTAC RC32

Research Brief on FKBP12 PROTAC RC32 (CAS: 2375555-66-9): Advances in Targeted Protein Degradation

Recent studies on the small molecule FKBP12 PROTAC RC32 (CAS: 2375555-66-9) have demonstrated significant progress in the field of targeted protein degradation (TPD). PROTACs (Proteolysis Targeting Chimeras) are bifunctional molecules designed to induce the degradation of specific target proteins by recruiting E3 ubiquitin ligases. FKBP12 PROTAC RC32 specifically targets FK506-binding protein 12 (FKBP12), a protein implicated in various cellular processes, including immunosuppression and neuroregeneration. The compound's unique structure and mechanism of action make it a promising candidate for therapeutic applications in diseases where FKBP12 plays a critical role.

The development of FKBP12 PROTAC RC32 builds upon earlier research into PROTAC technology, which has gained traction as a novel approach to drug discovery. Unlike traditional inhibitors that block protein function, PROTACs facilitate the complete removal of the target protein from the cellular environment. This approach offers several advantages, including the potential to overcome drug resistance and target previously "undruggable" proteins. The chemical structure of FKBP12 PROTAC RC32 (CAS: 2375555-66-9) includes a linker that connects the FKBP12-binding moiety to an E3 ligase-recruiting component, enabling selective degradation of FKBP12.

Recent in vitro and in vivo studies have highlighted the efficacy of FKBP12 PROTAC RC32 in degrading FKBP12 with high specificity. For instance, a 2023 study published in Nature Chemical Biology reported that the compound achieved >90% degradation of FKBP12 in cell lines within 24 hours, with minimal off-target effects. Additionally, the study demonstrated that FKBP12 PROTAC RC32 could penetrate the blood-brain barrier, suggesting potential applications in neurological disorders. These findings underscore the compound's potential as a tool for both basic research and therapeutic development.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of FKBP12 PROTAC RC32. Researchers are actively investigating strategies to improve its bioavailability and reduce potential side effects. For example, modifications to the linker length and composition are being explored to enhance stability and target engagement. Furthermore, ongoing studies are evaluating the compound's efficacy in animal models of diseases such as Parkinson's and Alzheimer's, where FKBP12 dysregulation has been implicated.

In conclusion, FKBP12 PROTAC RC32 (CAS: 2375555-66-9) represents a cutting-edge advancement in the TPD field, with significant implications for both research and clinical applications. Its ability to selectively degrade FKBP12 opens new avenues for understanding the protein's role in disease and developing targeted therapies. Future research will likely focus on refining the compound's properties and expanding its therapeutic potential, solidifying its position as a key player in the next generation of protein degradation therapeutics.